![molecular formula C16H25ClN2O2 B6131847 1-[2-(2,3-dimethylphenoxy)propanoyl]-4-methylpiperazine hydrochloride](/img/structure/B6131847.png)
1-[2-(2,3-dimethylphenoxy)propanoyl]-4-methylpiperazine hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-[2-(2,3-dimethylphenoxy)propanoyl]-4-methylpiperazine hydrochloride is a chemical compound with potential therapeutic applications. It belongs to a class of compounds called piperazine derivatives, which have been extensively studied for their pharmacological properties.
Mechanism of Action
The mechanism of action of 1-[2-(2,3-dimethylphenoxy)propanoyl]-4-methylpiperazine hydrochloride is not fully understood. However, studies have suggested that this compound exerts its pharmacological effects by modulating various signaling pathways such as the PI3K/Akt/mTOR pathway, the MAPK/ERK pathway, and the NF-κB pathway. Additionally, this compound has been shown to interact with various receptors such as the 5-HT1A receptor, the dopamine D2 receptor, and the sigma-1 receptor.
Biochemical and physiological effects:
This compound has been shown to have various biochemical and physiological effects. In cancer research, this compound has been shown to induce apoptosis, inhibit angiogenesis, and reduce cell proliferation. In inflammation research, this compound has been shown to reduce the production of pro-inflammatory cytokines and inhibit the activation of nuclear factor-kappa B. In neurological disorders, this compound has been shown to have neuroprotective effects by reducing oxidative stress and inflammation.
Advantages and Limitations for Lab Experiments
The advantages of using 1-[2-(2,3-dimethylphenoxy)propanoyl]-4-methylpiperazine hydrochloride in lab experiments include its potential therapeutic applications, its ability to modulate various signaling pathways, and its interaction with various receptors. However, the limitations of using this compound in lab experiments include its limited solubility in water, its potential toxicity, and its high cost.
Future Directions
There are several future directions for research on 1-[2-(2,3-dimethylphenoxy)propanoyl]-4-methylpiperazine hydrochloride. These include:
1. Further studies on the mechanism of action of this compound.
2. Investigation of the potential therapeutic applications of this compound in other fields such as cardiovascular diseases and metabolic disorders.
3. Development of more efficient synthesis methods for this compound.
4. Development of new formulations to improve the solubility and bioavailability of this compound.
5. Investigation of the potential toxicity of this compound in vivo.
Conclusion:
In conclusion, this compound is a promising compound with potential therapeutic applications in various fields such as cancer, inflammation, and neurological disorders. Its mechanism of action is not fully understood, but studies have suggested that it modulates various signaling pathways and interacts with various receptors. Although this compound has several advantages, there are also limitations to its use in lab experiments. Future research should focus on further elucidating the mechanism of action, investigating the potential therapeutic applications, and developing more efficient synthesis methods and formulations.
Synthesis Methods
The synthesis of 1-[2-(2,3-dimethylphenoxy)propanoyl]-4-methylpiperazine hydrochloride involves the reaction of 1-(2-hydroxyethyl)piperazine with 2,3-dimethylphenol and propionyl chloride. The resulting product is then treated with hydrochloric acid to obtain the hydrochloride salt. The purity of the compound can be confirmed using analytical techniques such as nuclear magnetic resonance spectroscopy and high-performance liquid chromatography.
Scientific Research Applications
1-[2-(2,3-dimethylphenoxy)propanoyl]-4-methylpiperazine hydrochloride has been studied for its potential therapeutic applications in various fields such as cancer, inflammation, and neurological disorders. In cancer research, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. Inflammation research has shown that this compound can reduce the production of pro-inflammatory cytokines and inhibit the activation of nuclear factor-kappa B. In neurological disorders, this compound has been shown to have neuroprotective effects by reducing oxidative stress and inflammation.
Properties
IUPAC Name |
2-(2,3-dimethylphenoxy)-1-(4-methylpiperazin-1-yl)propan-1-one;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H24N2O2.ClH/c1-12-6-5-7-15(13(12)2)20-14(3)16(19)18-10-8-17(4)9-11-18;/h5-7,14H,8-11H2,1-4H3;1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MYOPHSXQHFLEMU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)OC(C)C(=O)N2CCN(CC2)C)C.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H25ClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.83 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.